4H-thiopyran-4-one 1,1-dioxide

• IUPAC Name: 1,1-dioxothiopyran-4-one
• InChI: InChI=1S/C5H4O3S/c6-5-1-3-9(7,8)4-2-5/h1-4H
• InChI Key: BINDZQUZHVVTLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CS(=O)(=O)C=CC1=O
• Molecular Formula: C5H4O3S
• DSSTOX Substance ID: DTXSID401304572
• Molecular Weight: 144.15 g/mol
• CAS RN: 17396-38-2

Description

4H-thiopyran-4-one 1,1-dioxide, also known as 1,1-Dioxo-tetrahydro-thiopyran-4-one, is a chemical compound with the linear formula C5H4O3S. It has a molecular weight of 144.15. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

Tetrahydro-4H-thiopyran-4-ones are most commonly synthesized from 3,3’-thiodipropanoates by intramolecular Dieckmann condensation in the presence of NaOMe or NaH. The intermediates obtained according to this route are 3-(alkoxycarbonyl)-4-oxotetrahydrothiopyrans, which are hydrolyzed and decarboxylated by heating in 10–15% H2SO4. The starting 3,3’-thiodipropanoates are obtained from 3,3’-thiodipropionic acid or by a reaction of methyl acrylate with sodium hydrosulfide.

Chemical Reactions Analysis

Tetrahydro-4H-thiopyran-4-ones have been utilized in various condensation reactions for the preparation of dipeptides, spiroimidazolones, and tetrahydrocarbazoles. They are also valuable reagents for the preparation of stable free nitroxyl radicals, photosensitive semiconductors, and electrochromic materials.

Scientific Research Applications

Pharmacology: Inhibitors Design

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Material Science: Synthesis of Heterocycles

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Organic Synthesis: Multicomponent Reactions

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Analytical Chemistry: Preparation of Diketones

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Biochemistry: Enzyme Inhibition

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Environmental Science: Synthesis of Cyclic Sulfones

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Agriculture: Pheromone Synthesis

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Food Industry: Flavor and Fragrance Compounds

Lastly, in the food industry, 4H-thiopyran-4-one 1,1-dioxide can be a precursor in the synthesis of flavor and fragrance compounds. .

Mechanism of Action

Target of Action

Some derivatives of tetrahydro-4h-thiopyran-4-ones have shown promise as inhibitors of phosphodiesterase and β-secretase bace1 .

Mode of Action

It’s known that the compound interacts with its targets, leading to changes in the cellular environment . More research is needed to fully understand the interaction between 4H-thiopyran-4-one 1,1-dioxide and its targets.

Biochemical Pathways

It’s known that the compound can influence various biochemical reactions, leading to downstream effects .

Result of Action

Some derivatives of tetrahydro-4h-thiopyran-4-ones have been characterized with antitumor, antibacterial, antiparasitic, and antifungal activity .

Q & A

Q1: What makes 4H-thiopyran-4-one 1,1-dioxide a relevant scaffold in medicinal chemistry?

A1: Research suggests that the electron-withdrawing sulfone group (SO2) in 4H-thiopyran-4-one 1,1-dioxide enhances its potential as a pharmacophore. Studies comparing cyclohexanone-based inhibitors to their 4H-thiopyran-4-one 1,1-dioxide counterparts demonstrated that the presence of the sulfone group increased inhibitor potency against the serine protease plasmin by a factor of 3-5. [] This finding highlights the potential of this scaffold for developing more potent enzyme inhibitors.

Q2: How does the structure of 4H-thiopyran-4-one 1,1-dioxide lend itself to derivatization?

A2: Halogenation reactions have been successfully performed on 4H-thiopyran-4-one 1,1-dioxide and its 2,6- and 3,5-diphenyl derivatives. These reactions selectively yield 3-halogen and 3,5-dihalogen substituted products. [, ] This selective halogenation allows for further modifications and the potential introduction of various functional groups, broadening the scope for developing diverse derivatives.

Q3: Are there any challenges associated with derivatizing 4H-thiopyran-4-one 1,1-dioxide?

A3: While halogenation provides a route for derivatization, the resulting halogenated 4H-thiopyran-4-one 1,1-dioxide derivatives exhibit significant sensitivity to bases. [, ] This sensitivity limits the types of subsequent reactions and modifications possible, posing a challenge for synthesizing a wider range of derivatives.

Q4: What potential applications in materials science does 4H-thiopyran-4-one 1,1-dioxide hold?

A4: 4H-thiopyran-4-one 1,1-dioxides have been explored as precursors for synthesizing sulfone-containing analogues of tetracyanoquinodimethane (TCNQ). [, ] TCNQ is a strong electron acceptor with applications in organic electronics and materials science. The development of sulfone-containing TCNQ analogues could lead to new materials with potentially enhanced properties.

Q5: How does light exposure affect 4H-thiopyran-4-one 1,1-dioxide derivatives?

A5: Photoreactions have been observed in 4H-thiopyran-4-one 1,1-dioxide derivatives. For instance, exposing 3,5-diphenyl-4H-thiopyran-4-one 1,1-dioxide to daylight leads to the formation of a trimeric cyclopentadienone derivative. [, ] Similarly, 2,6-diphenyl-4H-thiopyran-4-one 1,1-dioxide reacts with arylacetylenes upon light exposure. [] These photoreactions suggest potential applications in photochemistry and material science.

Q6: Beyond enzyme inhibition and material science, are there other research avenues being explored with 4H-thiopyran-4-one 1,1-dioxide?

A6: Deuterium substitution studies have been conducted on the 4H-thiopyran-4-one 1,1-dioxide system. [] These studies provide insights into the reactivity and electronic properties of this compound class, contributing to a deeper understanding of its chemical behavior.